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Introduction
Krypton-78 (⁷⁸Kr) is a rare, stable isotope of krypton with applications in various scientific and

technical fields. It serves as a precursor for the production of the positron-emitting radionuclide

Bromine-75 (⁷⁵Br), which is utilized in medical imaging techniques like Positron Emission

Tomography (PET).[1][2][3][4] Additionally, ⁷⁸Kr is employed in spectral studies and for the

calibration of analytical instrumentation.[1][2][5] Accurate analysis of ⁷⁸Kr, whether for isotopic

abundance studies or as a starting material, necessitates meticulous sample preparation to

isolate it from other atmospheric constituents and potential contaminants.

These application notes provide detailed protocols for the extraction and purification of krypton

from environmental samples, primarily air and water, to a purity suitable for ⁷⁸Kr analysis. The

methodologies are adapted from established procedures for the analysis of other krypton

isotopes, such as ⁸¹Kr and ⁸⁵Kr by Atom Trap Trace Analysis (ATTA), and are applicable for

preparing samples for mass spectrometry or other analytical techniques.[6][7][8]

Core Principles of Krypton Sample Preparation
The concentration of krypton in the Earth's atmosphere is approximately 1.14 parts per million

by volume (ppmv).[8] The primary challenge in preparing a sample for ⁷⁸Kr analysis is the

efficient separation of this trace amount of krypton from the bulk atmospheric gases, mainly

nitrogen (N₂), oxygen (O₂), and argon (Ar). The general workflow involves three main stages:
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Sample Collection and Degassing: Extraction of dissolved gases from water or ice, or

collection of a whole air sample.

Multi-Stage Purification: A series of steps to remove unwanted gases and concentrate

krypton.

Final Analysis: Introduction of the purified krypton sample into an analytical instrument.

The purification process typically employs cryogenic techniques and gas chromatography.

Experimental Protocols
Protocol 1: Krypton Extraction from Water Samples
This protocol describes the degassing of dissolved gases from a water sample, a crucial first

step for analyzing krypton isotopes in hydrological studies.

Objective: To efficiently extract dissolved gases, including krypton, from a water sample.

Methodology:

System Setup: A continuous flow, vacuum extraction system is utilized. The system should

be leak-tight to prevent atmospheric contamination.

Water Flow: The water sample is passed through the extraction system at a controlled flow

rate (e.g., 7 liters per minute).[7]

Vacuum Degassing: The system is maintained under vacuum, causing the dissolved gases

to come out of solution.

Gas Collection: The extracted gas mixture is collected in a suitable container. Typically,

about 4 liters of gas can be extracted from a 250-liter water sample.[7]

Efficiency: This method can achieve a gas extraction efficiency of approximately 91%.[7]

Protocol 2: Krypton Extraction from Air Samples
This protocol is suitable for applications where the starting material is atmospheric air.
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Objective: To obtain a known volume of air for subsequent krypton purification.

Methodology:

Sample Collection: A high-quality, leak-proof gas sampling container is used to collect an air

sample. The volume of the collected air can range from a few liters to over 100 liters,

depending on the required amount of krypton.[6][8]

Initial Compression (Optional): For larger volumes, the air sample may be compressed into a

smaller volume for easier handling and introduction into the purification system.

Protocol 3: Multi-Stage Krypton Purification
This protocol details the separation of krypton from the collected gas mixture (from either water

or air). This process involves cryogenic trapping and gas chromatography.

Objective: To produce a high-purity krypton sample ( >98%) with a high recovery yield (>90%).

[6]

Methodology:

Removal of Water and Carbon Dioxide:

The gas sample is passed through a cryogenic trap held at liquid nitrogen temperature (77

K). This effectively freezes out water vapor and carbon dioxide.

Cryogenic Distillation (First Stage Enrichment):

The remaining gas mixture is introduced into a distillation column. A simple method

involves cryogenic enrichment at a constant temperature of 77 K.[7]

During this process, the N₂/Ar ratio in the gas effluent can be monitored with a quadrupole

mass spectrometer to control the distillation process.[6][7] This step significantly reduces

the volume of the gas sample. For instance, a sample of several tens of liters can be

reduced to about 100 mL.[8]

Gas Chromatography (Second Stage Separation):
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The enriched gas sample is then passed through a gas chromatography (GC) system.

Columns: The GC system is typically equipped with molecular sieve columns (e.g., 3A and

4A) to remove any residual water and CO₂, followed by an activated charcoal column.[6]

Separation: The activated charcoal column, operated at room temperature with helium as

a carrier gas, separates the N₂-O₂-Ar fraction from the Kr-CH₄ fraction.[6]

Titanium Gettering (Final Purification):

The Kr-CH₄ fraction is collected from the GC.

This fraction is then exposed to a hot titanium getter. The getter removes reactive gases

like methane (CH₄) and any remaining traces of nitrogen and oxygen.[6]

Final Collection:

The purified krypton is collected in a sample container, which may contain activated

charcoal and be cooled to 77 K to efficiently trap the krypton.[6] The purity and quantity of

the final krypton sample can be verified using a quadrupole mass spectrometer.[6]

Data Presentation
The following tables summarize key quantitative data related to krypton sample preparation

and analysis.
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Parameter Value Source

Krypton Concentration in

Atmosphere
1.14 ppmv [8]

Gas Extraction Efficiency from

Water
~91% [7]

Typical Gas Volume from 250

L Water
~4 L [7]

Krypton Purification Yield >90% [6][8]

Final Krypton Purity >98% [6]

Initial Air Sample Volume

Range
1 - 125 L [6][8]

Required Pure Kr for ATTA ~50 µL [6][7]

Table 1: Key Parameters in Krypton Sample Preparation

Isotope Natural Abundance (%) Half-life

⁷⁸Kr 0.355 Stable

⁸⁰Kr 2.286 Stable

⁸²Kr 11.593 Stable

⁸³Kr 11.500 Stable

⁸⁴Kr 56.987 Stable

⁸⁶Kr 17.279 Stable

Table 2: Natural Isotopic Abundance of Stable Krypton Isotopes[9]

Visualizations
The following diagrams illustrate the experimental workflows for Krypton-78 sample

preparation.
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Sample Collection & Degassing Purification Analysis

Water Sample (e.g., 250 L) Vacuum Degassing System Extracted Gas (~4 L) Cryogenic Trap (77 K)
(Removes H₂O, CO₂) Cryogenic Distillation Gas Chromatography

(Separates N₂, O₂, Ar)
Titanium Getter

(Removes CH₄, N₂, O₂) Pure Krypton (>98%) ⁷⁸Kr Analysis
(e.g., Mass Spectrometry)

Click to download full resolution via product page

Caption: Workflow for Krypton-78 sample preparation from a water source.

Sample Collection Purification Analysis

Air Sample (1-125 L) Cryogenic Trap (77 K)
(Removes H₂O, CO₂) Cryogenic Distillation Gas Chromatography

(Separates N₂, O₂, Ar)
Titanium Getter

(Removes CH₄, N₂, O₂) Pure Krypton (>98%) ⁷⁸Kr Analysis
(e.g., Mass Spectrometry)

Click to download full resolution via product page

Caption: Workflow for Krypton-78 sample preparation from an air source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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